Cas no 1903559-73-8 (1-(5-chloro-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinoyl)piperidine-4-carbonitrile)

• Product Name: 1-(5-chloro-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinoyl)piperidine-4-carbonitrile
• CAS No: 1903559-73-8
• MF: C₁₇H₂₀ClN₃O₃
• MW: 349.812003135681
• CID: 6275494
• PubChem ID: 92085285
• Update Time: 2025-06-25

1-(5-chloro-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinoyl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6475-4445
• CHEMBL4951031
• 1903559-73-8
• 1-[5-chloro-6-(oxan-4-yloxy)pyridine-3-carbonyl]piperidine-4-carbonitrile
• AKOS025347939
• 1-(5-chloro-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinoyl)piperidine-4-carbonitrile

• Inchi： 1S/C17H20ClN3O3/c18-15-9-13(17(22)21-5-1-12(10-19)2-6-21)11-20-16(15)24-14-3-7-23-8-4-14/h9,11-12,14H,1-8H2
• InChI Key： BGLHELQAVWPGOF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1OC1CCOCC1)C(N1CCC(C#N)CC1)=O

Computed Properties

• Exact Mass: 349.1193192g/mol
• Monoisotopic Mass: 349.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-(5-chloro-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinoyl)piperidine-4-carbonitrile

1-(5-Chloro-6-((Tetrahydro-2H-Pyran-4-Yl)Oxy)Nicotinoyl)Piperidine-4-Carbonitrile: A Comprehensive Overview

The compound 1-(5-chloro-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinoyl)piperidine-4-carbonitrile, identified by the CAS number 1903559-73-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a piperidine ring substituted with a cyano group at the 4-position and a nicotinoyl group at the 1-position. The nicotinoyl group itself is further modified with a 5-chloro and 6-(tetrahydro-2H-pyran-4-yloxy) substitution, adding complexity and functionality to the molecule.

Recent advancements in synthetic chemistry have enabled the precise construction of such multi-functionalized molecules. The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. These methods ensure high yields and excellent control over the stereochemistry and regioselectivity of the product. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of these processes, making this compound accessible for large-scale production.

The structural features of this compound make it an attractive candidate for various applications. The presence of the piperidine ring imparts significant flexibility to the molecule, allowing it to adopt conformations that are favorable for interactions with biological targets. The cyano group at the 4-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its reactivity in certain chemical transformations. Additionally, the nicotinoyl group serves as a versatile platform for further functionalization, enabling the incorporation of additional substituents to tailor the molecule's properties for specific applications.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its unique structure suggests that it may act as a scaffold for developing bioactive molecules with therapeutic potential. For instance, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases. Furthermore, its ability to penetrate cellular membranes suggests that it could be developed into a drug candidate for treating conditions such as arthritis or neurodegenerative disorders.

The tetrahydrofuran (THF) moiety present in this compound plays a crucial role in its stability and solubility properties. The THF ring acts as a protecting group during synthesis, preventing unwanted side reactions and ensuring the integrity of sensitive functional groups. Moreover, this moiety contributes to the overall hydrophobicity of the molecule, which is essential for its interactions with biological systems. Recent research has explored the use of THF-containing compounds in drug delivery systems, where their unique properties enable targeted drug release and improved bioavailability.

In terms of environmental impact, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Initial results indicate that it undergoes slow degradation under aerobic conditions, suggesting that it may persist in certain environments if not properly managed. However, ongoing studies are focused on identifying microbial strains capable of efficiently breaking down this compound, thereby mitigating its environmental footprint.

Looking ahead, there is significant interest in exploring the potential of this compound in materials science applications. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for designing high-performance polymers or advanced materials with tailored mechanical properties. Researchers are currently investigating its suitability as a monomer for polymer synthesis, with promising results indicating enhanced thermal stability and mechanical strength compared to conventional materials.

In conclusion, 1-(5-chloro-6-((tetrahydro-2H-pyran-4-yloxy)nicotinoyl)piperidine-4-carbonitrile represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure provides a platform for innovative research and development efforts, while recent advancements in synthesis techniques have made it more accessible than ever before. As our understanding of this compound continues to grow, it holds immense promise for driving progress in fields ranging from pharmaceuticals to materials science.